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Introduction
Copanlisib (sold under the brand name Aliqopa) is a potent pan-class I phosphatidylinositol-3-

kinase (PI3K) inhibitor with predominant activity against the PI3K-α and PI3K-δ isoforms.[1][2]

These isoforms are critical components of the PI3K/AKT/mTOR signaling pathway, which is

frequently dysregulated in cancer and plays a crucial role in cell proliferation, survival, and

metabolism.[3][4] Aberrant activation of this pathway is a key driver in various malignancies,

making it a prime target for therapeutic intervention.[4][5] Copanlisib has demonstrated anti-

tumor activity by inducing apoptosis and inhibiting the proliferation of malignant cells.[2][6] This

document provides detailed protocols and application notes for determining the effective

concentration of Copanlisib in in vitro cell culture models.

Mechanism of Action: The PI3K/AKT/mTOR Pathway
Copanlisib exerts its therapeutic effect by inhibiting PI3K, a family of lipid kinases. This

inhibition blocks the conversion of phosphatidylinositol-4,5-bisphosphate (PIP2) to

phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a second messenger, recruiting

and activating downstream effectors, most notably the serine/threonine kinase AKT. Once

activated, AKT phosphorylates a multitude of substrates, including the mammalian target of

rapamycin (mTOR), which in turn promotes protein synthesis, cell growth, and proliferation
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while inhibiting apoptosis. By blocking this cascade at the level of PI3K, Copanlisib effectively

shuts down these pro-survival signals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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